4-(1-adamantyl)-5-methyl-1,3-dihydro-2H-imidazole-2-thione

• IUPAC Name: 4-(1-adamantyl)-5-methyl-1,3-dihydroimidazole-2-thione
• InChI: InChI=1S/C14H20N2S/c1-8-12(16-13(17)15-8)14-5-9-2-10(6-14)4-11(3-9)7-14/h9-11H,2-7H2,1H3,(H2,15,16,17)
• InChI Key: JBTOPOAPBJMCRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=S)N1)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C14H20N2S
• Molecular Weight: 248.39 g/mol

Description

Adamantane is an organic compound with a formula of C10H16. It is the most stable isomer of this formula. The structure of adamantane is the fusion of three cyclohexane rings. Adamantane derivatives have diverse applications in the fields of medicinal chemistry, catalyst development, and nanomaterials.

Synthesis Analysis

The synthesis of adamantane derivatives often involves carbocation or radical intermediates that have unique stability and reactivity when compared to simple hydrocarbon derivatives. For example, 1,3-dehydroadamantane, a stable dehydroadamantane, can be readily obtained from 1,3-disubstituted haloadamantanes.

Molecular Structure Analysis

The spatial arrangement of carbon atoms in the adamantane molecule is the same as in the diamond crystal. This similarity led to the name adamantane, which is derived from the Greek adamantinos (relating to steel or diamond).

Chemical Reactions Analysis

Adamantane derivatives are known for their high reactivity, offering extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives.

Physical And Chemical Properties Analysis

Adamantane is a white solid with a camphor-like odor. It is both rigid and virtually stress-free. The molecule is the simplest diamondoid.

Mechanism of Action

The mechanism of action of adamantane derivatives in biological systems often involves interactions with specific proteins or enzymes. For example, certain adamantane derivatives have been found to activate AMPK, an important energy sensor in cells that regulates cellular metabolism and energy balance.

Safety and Hazards

The safety and hazards of adamantane derivatives can vary depending on the specific compound. For example, 1-Adamantyl methyl ketone and 1-Adamantyl isocyanate are considered hazardous according to their respective safety data sheets.

Future Directions

The future directions in the field of adamantane chemistry involve the development of new adamantane derivatives with improved properties and functionalities. This includes the development of new antitubercular agents and antitumor drugs.